Cas no 897545-05-0 (5-(1-Adamantyl)-2-furohydrazide)

5-(1-Adamantyl)-2-furohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-Adamantyl)-2-furohydrazide
- 5-(1-adamantyl)furan-2-carbohydrazide
- H25575
- 5-(tricyclo[3.3.1.1~3,7~]dec-1-yl)furan-2-carbohydrazide
- 897545-05-0
- AKOS003368473
- 5-(adamantan-1-yl)furan-2-carbohydrazide
- 5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide
- VS-01316
- BBL003387
- MFCD07626327
- ALBB-010219
- STK520604
- 2-furancarboxylic acid, 5-tricyclo[3.3.1.1~3,7~]dec-1-yl-, hydrazide
-
- MDL: MFCD07626327
- Inchi: InChI=1S/C15H20N2O2/c16-17-14(18)12-1-2-13(19-12)15-6-9-3-10(7-15)5-11(4-9)8-15/h1-2,9-11H,3-8,16H2,(H,17,18)
- InChI Key: WQBKUAYJWOXZTE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 260.152477885Da
- Monoisotopic Mass: 260.152477885Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3Ų
- XLogP3: 2.7
5-(1-Adamantyl)-2-furohydrazide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM528267-1g |
5-(Adamantan-1-yl)furan-2-carbohydrazide |
897545-05-0 | 97% | 1g |
$251 | 2024-07-21 | |
abcr | AB371931-1g |
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide; . |
897545-05-0 | 1g |
€317.00 | 2025-02-14 | ||
abcr | AB371931-500mg |
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide; . |
897545-05-0 | 500mg |
€269.00 | 2025-02-14 | ||
abcr | AB371931-10g |
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide; . |
897545-05-0 | 10g |
€1357.00 | 2025-02-14 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748120-1g |
5-(Adamantan-1-yl)furan-2-carbohydrazide |
897545-05-0 | 98% | 1g |
¥2489.00 | 2024-04-26 | |
Crysdot LLC | CD11025188-5g |
5-(Adamantan-1-yl)furan-2-carbohydrazide |
897545-05-0 | 97% | 5g |
$752 | 2024-07-19 | |
abcr | AB371931-1 g |
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide |
897545-05-0 | 1g |
€322.50 | 2023-06-20 | ||
abcr | AB371931-5 g |
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide |
897545-05-0 | 5g |
€907.00 | 2023-06-20 | ||
abcr | AB371931-500 mg |
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide |
897545-05-0 | 500MG |
€254.60 | 2023-02-04 | ||
TRC | A050370-250mg |
5-(1-Adamantyl)-2-furohydrazide |
897545-05-0 | 250mg |
$ 275.00 | 2022-06-08 |
5-(1-Adamantyl)-2-furohydrazide Related Literature
-
Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
-
P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
-
Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
Additional information on 5-(1-Adamantyl)-2-furohydrazide
Professional Introduction to Compound with CAS No. 897545-05-0 and Product Name: 5-(1-Adamantyl)-2-furohydrazide
The compound with the CAS number 897545-05-0 and the product name 5-(1-Adamantyl)-2-furohydrazide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The 1-Adamantyl moiety, known for its rigid and stable structure, contributes to the compound's enhanced binding affinity and metabolic stability, making it a promising candidate for further investigation.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of hybrid molecules that combine different pharmacophoric groups to achieve synergistic effects. The furohydrazide moiety in 5-(1-Adamantyl)-2-furohydrazide is particularly noteworthy, as it has been shown to exhibit significant bioactivity in various disease models. This segment not only imparts reactivity but also facilitates interactions with biological targets, thereby enhancing the compound's pharmacological profile.
Recent studies have highlighted the importance of structural rigidity in drug design, particularly in the context of enzyme inhibition and receptor binding. The 1-Adamantyl group, being one of the most rigid and lipophilic substituents known, plays a crucial role in stabilizing the conformation of bioactive molecules. This rigidity ensures that the compound maintains its optimal orientation upon binding to a target protein, thereby increasing its efficacy. The combination of this feature with the furohydrazide moiety makes 5-(1-Adamantyl)-2-furohydrazide a compelling candidate for further development.
The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, preliminary studies have demonstrated that derivatives of 5-(1-Adamantyl)-2-furohydrazide can inhibit the activity of certain kinases involved in cancer progression. Additionally, the compound's ability to interact with biological targets suggests its utility in developing treatments for inflammatory conditions and bacterial infections. These findings underscore the need for further exploration of this molecule's pharmacological properties.
Advances in computational chemistry have enabled researchers to predict and optimize the properties of complex molecules like 5-(1-Adamantyl)-2-furohydrazide more efficiently than ever before. Molecular modeling techniques have been employed to simulate the interactions between this compound and various biological targets, providing valuable insights into its mechanism of action. These simulations have helped identify key residues on the target proteins that are critical for binding affinity, guiding the design of more potent analogs.
The synthesis of 5-(1-Adamantyl)-2-furohydrazide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the rigid adamantyl core. Furthermore, green chemistry principles have been integrated into these synthetic routes to minimize waste and improve sustainability.
In conclusion, 5-(1-Adamantyl)-2-furohydrazide (CAS No. 897545-05-0) represents a significant advancement in medicinal chemistry with its unique structural features and promising bioactivity. The combination of the rigid 1-Adamantyl group and the bioactive furohydrazide moiety makes this compound a versatile tool for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing novel therapeutics for a wide range of diseases.
897545-05-0 (5-(1-Adamantyl)-2-furohydrazide) Related Products
- 461673-84-7((2Z,5Z)-5-(2,5-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one)
- 2138027-48-0(3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione)
- 1185298-45-6(N-2-(4-Amino-3-methylphenoxy)ethyl-N-methyl-n-phenylamine Dihydrochloride)
- 2640934-35-4(9-cyclopropyl-N-(3,4-difluorophenyl)-9H-purin-6-amine)
- 2228719-49-9(7-(2-azidoethyl)-2,3-dihydro-1-benzofuran)
- 2138239-26-4(5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
- 68551-17-7(Isoalkanes, C10-13)
- 1803842-86-5(2,6-Difluoro-3-(difluoromethyl)aniline)
- 1207680-11-2(3-(2-fluoro-4-methylphenyl)prop-2-enal)
- 689228-24-8(7-(3-ethoxypropyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)
